Cas no 1219902-91-6 (1-{4-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-{4-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one
• CAS No: 1219902-91-6
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5894911
• PubChem ID: 49675974
• Update Time: 2025-06-28

1-{4-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one
• F5591-0114
• VU0647884-1
• AKOS024514377
• 1-{4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one
• 1-(4-(5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone
• 1-[4-[5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-2-thiophen-2-ylethanone
• 1219902-91-6

• Inchi： 1S/C18H19N5O2S/c1-13-20-18(21-25-13)14-4-5-16(19-12-14)22-6-8-23(9-7-22)17(24)11-15-3-2-10-26-15/h2-5,10,12H,6-9,11H2,1H3
• InChI Key： MKXIPUSKGZKAEH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CCN(C2C=CC(C3=NOC(C)=N3)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 369.12594604g/mol
• Monoisotopic Mass: 369.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-{4-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyridin-2-ylpiperazin-1-yl}-2-(thiophen-2-yl)ethan-1-one

A Comprehensive Overview of 1-{4-[5-(5-Methyl-1,2,4-Oxadiazol-3-Yl)Pyridin-2-Yl]Piperazin-1-Yl}-2-(Thiophen-2-Yl)Ethanone

The compound 1-{4-[5-(5-Methyl-1,2,4-Oxadiazol-3-Yl)Pyridin-2-Yl]Piperazin-1-Yl}-2-(Thiophen-2-Yl)Ethanone (CAS No. 1219902-91-6) is a highly specialized organic molecule with a complex structure that combines several heterocyclic rings and functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule consists of a piperazine ring, a pyridine ring, a thiophene ring, and a ketone group, all of which contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The 5-methyl oxadiazole moiety in this compound is known to enhance the stability and bioavailability of molecules, making it a valuable component in the design of new pharmaceutical agents. Additionally, the presence of the pyridine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its interactions with biological targets.

The thiophene ring in this compound is another key feature that contributes to its aromaticity and conjugation. Thiophene-containing compounds are widely studied for their applications in optoelectronics and as building blocks for advanced materials. Recent research has demonstrated that thiophene derivatives can exhibit excellent photovoltaic properties, making them promising candidates for use in solar cells and other energy-related technologies.

The piperazine ring in this compound serves as a versatile scaffold for further functionalization. Piperazine derivatives are commonly used in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The integration of piperazine with other heterocycles like pyridine and thiophene creates a highly functionalized molecule with potential applications in both therapeutic and non therapeutic areas.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the oxadiazole derivative, followed by its coupling with the pyridine ring. Subsequent steps involve the formation of the piperazine ring and its attachment to the ketone group. The final step involves introducing the thiophene moiety through a cross-coupling reaction or other suitable methods.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium catalysts has enabled researchers to achieve high yields in coupling reactions involving thiophene derivatives. These improvements have made it possible to synthesize complex molecules like this one on a larger scale while maintaining high purity levels.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For example, studies have demonstrated that it exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels makes it a potential candidate for treating neurological disorders such as epilepsy and chronic pain.

The combination of multiple heterocyclic rings also imparts unique electronic properties to this compound. Recent computational studies have revealed that it exhibits strong electron-withdrawing effects due to the presence of nitrogen atoms in both oxadiazole and pyridine rings. These properties make it an attractive candidate for use in organic electronics, where materials with tailored electronic characteristics are highly sought after.

In conclusion, 1-{4-[5-(5-Methyl-1,2,4-Oxadiazol-3-Yl)Pyridin-2-Yl]Piperazin-1-Yl}-2-(Thiophen-2-Yl)Ethanone is a multifaceted molecule with significant potential across various fields. Its complex structure allows for diverse interactions with biological targets and electronic systems alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both medicinal chemistry and materials science.